N-(Oxan-4-yl)-3-pyridin-4-yloxyazetidine-1-carboxamide

• IUPAC Name: N-(oxan-4-yl)-3-pyridin-4-yloxyazetidine-1-carboxamide
• InChI: InChI=1S/C14H19N3O3/c18-14(16-11-3-7-19-8-4-11)17-9-13(10-17)20-12-1-5-15-6-2-12/h1-2,5-6,11,13H,3-4,7-10H2,(H,16,18)
• InChI Key: VENLOHMQHBYBMM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NC(=O)N2CC(C2)OC3=CC=NC=C3
• Molecular Formula: C14H19N3O3
• Molecular Weight: 277.32 g/mol

Description

“N-(Oxan-4-yl)-3-pyridin-4-yloxyazetidine-1-carboxamide” is a complex organic compound. It contains an azetidine ring, which is a four-membered ring with one nitrogen atom and three carbon atoms. It also has a pyridine ring, which is a six-membered ring with two double bonds and one nitrogen atom. The “oxan-4-yl” part refers to a tetrahydropyran ring, which is a six-membered ring with one oxygen atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these rings and the bonds between them. The presence of nitrogen in the azetidine and pyridine rings would likely result in these parts of the molecule being basic.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The azetidine ring is known to participate in various chemical reactions. The pyridine ring is relatively stable but can undergo reactions at the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of nitrogen and oxygen atoms could result in the compound being able to form hydrogen bonds, which could affect its solubility in different solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many drugs work by interacting with biological molecules in the body. Without more specific information, it’s difficult to predict the mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if the compound is volatile, it could pose an inhalation risk. It’s important to refer to the relevant safety data sheet (SDS) for detailed safety information.